Cas no 1261914-40-2 (6-Chloro-2-(4-N,N-dimethylsulfamoylphenyl)benzoic acid)

• Product Name: 6-Chloro-2-(4-N,N-dimethylsulfamoylphenyl)benzoic acid
• CAS No: 1261914-40-2
• MF: C₁₅H₁₄ClNO₄S
• MW: 339.793962001801
• MDL: MFCD18323007
• CID: 5177945
• Update Time: 2026-03-05

6-Chloro-2-(4-N,N-dimethylsulfamoylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(4-N,N-dimethylsulfamoylphenyl)benzoic acid
• [1,1'-Biphenyl]-2-carboxylic acid, 3-chloro-4'-[(dimethylamino)sulfonyl]-

• MDL： MFCD18323007
• Inchi： 1S/C15H14ClNO4S/c1-17(2)22(20,21)11-8-6-10(7-9-11)12-4-3-5-13(16)14(12)15(18)19/h3-9H,1-2H3,(H,18,19)
• InChI Key： UJFOKSGSYKZWCW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)C1C=CC(=CC=1)S(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 494
• XLogP3: 2.9
• Topological Polar Surface Area: 83.1

Additional information on 6-Chloro-2-(4-N,N-dimethylsulfamoylphenyl)benzoic acid

Research Update on 6-Chloro-2-(4-N,N-dimethylsulfamoylphenyl)benzoic acid (CAS: 1261914-40-2)

6-Chloro-2-(4-N,N-dimethylsulfamoylphenyl)benzoic acid (CAS: 1261914-40-2) is a small molecule compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel pharmacologically active molecules. Its unique structural features, including the chloro-substituted benzoic acid moiety and the N,N-dimethylsulfamoylphenyl group, make it a versatile building block for the development of targeted therapies. Researchers have explored its utility in the design of inhibitors for various enzymes and receptors, particularly in the context of inflammatory and oncological diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 6-Chloro-2-(4-N,N-dimethylsulfamoylphenyl)benzoic acid as a precursor in the synthesis of selective COX-2 inhibitors. The study reported that derivatives of this compound exhibited potent anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a lead compound for the development of safer anti-inflammatory agents.

In the field of oncology, preliminary research has shown that 6-Chloro-2-(4-N,N-dimethylsulfamoylphenyl)benzoic acid derivatives can modulate key signaling pathways involved in tumor progression. A recent in vitro study revealed that certain analogs of this compound demonstrated promising activity against breast cancer cell lines by inhibiting the PI3K/AKT/mTOR pathway. These results, while still in early stages, underscore the compound's potential as a scaffold for anticancer drug development.

The compound's pharmacokinetic properties have also been investigated in recent preclinical studies. Data from animal models indicate that 6-Chloro-2-(4-N,N-dimethylsulfamoylphenyl)benzoic acid exhibits favorable absorption and distribution characteristics, with moderate plasma protein binding and good tissue penetration. These properties, combined with its synthetic accessibility, make it an attractive candidate for further medicinal chemistry optimization.

From a synthetic chemistry perspective, several novel routes for the preparation of 6-Chloro-2-(4-N,N-dimethylsulfamoylphenyl)benzoic acid have been reported in the past two years. These include improved catalytic methods that enhance yield and purity while reducing environmental impact. Such advances in synthetic methodology are crucial for scaling up production and facilitating structure-activity relationship studies.

Looking ahead, researchers are particularly interested in exploring the compound's potential in addressing unmet medical needs, such as drug-resistant infections and neurodegenerative disorders. Early computational studies suggest that structural modifications of 6-Chloro-2-(4-N,N-dimethylsulfamoylphenyl)benzoic acid may yield compounds with activity against emerging bacterial strains and pathological protein aggregates.

In conclusion, 6-Chloro-2-(4-N,N-dimethylsulfamoylphenyl)benzoic acid (CAS: 1261914-40-2) represents a promising chemical entity with diverse therapeutic applications. Ongoing research continues to uncover new dimensions of its pharmacological potential, positioning it as a valuable tool in drug discovery and development efforts across multiple disease areas.